Cas no 2094519-70-5 (4-(Prop-2-en-1-yl)piperidin-4-ol hydrochloride)

4-(Prop-2-en-1-yl)piperidin-4-ol hydrochloride is a versatile synthetic intermediate with applications in pharmaceutical and organic chemistry. The compound features a piperidine scaffold substituted with a hydroxyl group and an allyl moiety at the 4-position, offering reactive sites for further functionalization. Its hydrochloride salt form enhances stability and solubility, facilitating handling in synthetic workflows. The allyl group provides opportunities for cross-coupling or polymerization reactions, while the hydroxyl group allows for derivatization or hydrogen bonding interactions. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules, including potential CNS-targeting agents. Its well-defined structure and reactivity make it a useful building block for heterocyclic synthesis and drug discovery research.
4-(Prop-2-en-1-yl)piperidin-4-ol hydrochloride structure
2094519-70-5 structure
Product Name:4-(Prop-2-en-1-yl)piperidin-4-ol hydrochloride
CAS No:2094519-70-5
MF:C8H16ClNO
MW:177.671741485596
CID:4637389
Update Time:2025-05-23

4-(Prop-2-en-1-yl)piperidin-4-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 4-(prop-2-en-1-yl)piperidin-4-ol hydrochloride
    • 4-prop-2-enylpiperidin-4-ol;hydrochloride
    • Z2830704545
    • 4-(Prop-2-en-1-yl)piperidin-4-ol hydrochloride
    • Inchi: 1S/C8H15NO.ClH/c1-2-3-8(10)4-6-9-7-5-8;/h2,9-10H,1,3-7H2;1H
    • InChI Key: AAMOVSJXHZDXFF-UHFFFAOYSA-N
    • SMILES: Cl.OC1(CC=C)CCNCC1

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 116
  • Topological Polar Surface Area: 32.299

4-(Prop-2-en-1-yl)piperidin-4-ol hydrochloride Pricemore >>

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Additional information on 4-(Prop-2-en-1-yl)piperidin-4-ol hydrochloride

Recent Advances in the Study of 4-(Prop-2-en-1-yl)piperidin-4-ol hydrochloride (CAS: 2094519-70-5)

4-(Prop-2-en-1-yl)piperidin-4-ol hydrochloride (CAS: 2094519-70-5) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have explored its potential as a versatile intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and inflammatory disorders. This research brief consolidates the latest findings on this compound, highlighting its synthesis, pharmacological properties, and applications in drug development.

The compound's structural features, including the piperidine core and the prop-2-en-1-yl substituent, make it a valuable scaffold for designing novel therapeutics. Recent synthetic methodologies have focused on optimizing the yield and purity of 4-(Prop-2-en-1-yl)piperidin-4-ol hydrochloride, with advancements in catalytic processes and green chemistry approaches. These improvements have facilitated its broader use in high-throughput screening and combinatorial chemistry.

Pharmacological studies have revealed that derivatives of 4-(Prop-2-en-1-yl)piperidin-4-ol hydrochloride exhibit promising activity as modulators of neurotransmitter receptors, including GABAA and NMDA receptors. Preclinical models suggest potential applications in treating anxiety, epilepsy, and neuropathic pain. Additionally, its anti-inflammatory properties are being investigated for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Recent patent filings and industry reports indicate growing interest in this compound, with several pharmaceutical companies exploring its incorporation into next-generation therapeutics. Collaborative efforts between academia and industry are accelerating the translation of these findings into clinical candidates. The compound's safety profile and pharmacokinetic properties are currently under evaluation in early-phase trials.

In conclusion, 4-(Prop-2-en-1-yl)piperidin-4-ol hydrochloride represents a promising candidate for further drug development. Its multifaceted pharmacological profile and synthetic accessibility position it as a key player in the search for innovative treatments for neurological and inflammatory diseases. Future research should focus on elucidating its mechanism of action and optimizing its therapeutic efficacy.

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